Cas no 497249-52-2 (Benzenamine,4-[hexahydro-4-[3-(1-pyrrolidinyl)propyl]-1H-1,4-diazepin-1-yl]-)

• Product Name: Benzenamine,4-[hexahydro-4-[3-(1-pyrrolidinyl)propyl]-1H-1,4-diazepin-1-yl]-
• CAS No: 497249-52-2
• MF: C₁₈H₃₀N₄
• MW: 302.457603931427
• CID: 1531446
• Update Time: 2024-08-24

Benzenamine,4-[hexahydro-4-[3-(1-pyrrolidinyl)propyl]-1H-1,4-diazepin-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[hexahydro-4-[3-(1-pyrrolidinyl)propyl]-1H-1,4-diazepin-1-yl]-
• Benzenamine, 4-[hexahydro-4-[3-(1-pyrrolidinyl)propyl]-1H-1,4-diazepin-1-yl]-

• Inchi： 1S/C18H30N4/c19-17-5-7-18(8-6-17)22-14-4-13-21(15-16-22)12-3-11-20-9-1-2-10-20/h5-8H,1-4,9-16,19H2
• InChI Key： KQNOZFZSXFSIBM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCCN(CCCN3CCCC3)CC2)C=C1

Computed Properties

• Exact Mass: 302.2473

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 480.0±45.0 °C(Predicted)
• PSA: 35.74
• pka: 10.40±0.20(Predicted)